![molecular formula C8H10N2O3S B8576941 4-[(Methoxymethyl)sulfanyl]-2-nitroaniline CAS No. 54029-57-1](/img/structure/B8576941.png)
4-[(Methoxymethyl)sulfanyl]-2-nitroaniline
Cat. No. B8576941
M. Wt: 214.24 g/mol
InChI Key: QCMUICPFWNAGBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:15][OH:16].[Fe:22].[NH2:1][c:2]1[c:3]([N+:12]([O-:13])=[O:14])[cH:4][c:5]([S:8][CH2:9][O:10][CH3:11])[cH:6][cH:7]1.[O-:17][S:18](=[O:19])(=[O:20])[O-:21].[OH2:23]>>[NH2:1][c:2]1[c:3]([NH2:12])[cH:4][c:5]([S:8][CH2:9][O:10][CH3:11])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Fe]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCSc1ccc(N)c([N+](=O)[O-])c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COCSc1ccc(N)c(N)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
